Cas no 98326-78-4 (N-butyl-3-nitroaniline)

• Product Name: N-butyl-3-nitroaniline
• CAS No: 98326-78-4
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 3139963
• PubChem ID: 3739166
• Update Time: 2025-05-24

N-butyl-3-nitroaniline Chemical and Physical Properties

Names and Identifiers

• N-butyl-3-nitroaniline
• SCHEMBL2010242
• EN300-165973
• 98326-78-4

• Inchi： 1S/C10H14N2O2/c1-2-3-7-11-9-5-4-6-10(8-9)12(13)14/h4-6,8,11H,2-3,7H2,1H3
• InChI Key： ZVSJFPOKRSIYSH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)NCCCC)=O

Computed Properties

• Exact Mass: 194.105527694Da
• Monoisotopic Mass: 194.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-butyl-3-nitroaniline

N-butyl-3-nitroaniline: A Comprehensive Overview

N-butyl-3-nitroaniline, also known by its CAS registry number 98326-78-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of aniline, with a nitro group attached at the 3-position and a butyl group substituting the amino group. Its structure makes it a versatile molecule with potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of N-butyl-3-nitroaniline typically involves nucleophilic aromatic substitution reactions. Recent studies have explored the use of transition metal catalysts to enhance the efficiency of these reactions, leading to higher yields and better control over the product's purity. For instance, researchers have reported the use of palladium catalysts in coupling reactions to synthesize this compound, which has opened new avenues for its large-scale production.

One of the most intriguing aspects of N-butyl-3-nitroaniline is its reactivity. The nitro group at the 3-position imparts strong electron-withdrawing effects, making the molecule highly reactive in certain chemical transformations. This property has been exploited in the development of novel materials, such as conductive polymers and sensors. For example, recent research has demonstrated that this compound can be used as a precursor for synthesizing graphene-like materials, which exhibit exceptional electronic properties.

In terms of applications, N-butyl-3-nitroaniline has shown promise in the pharmaceutical industry as a building block for bioactive compounds. Its ability to undergo various functional group transformations makes it an ideal candidate for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Moreover, its use in agrochemicals has been explored due to its potential as a herbicide or fungicide precursor.

From an environmental perspective, understanding the fate and toxicity of N-butyl-3-nitroaniline is crucial. Recent studies have focused on its biodegradation pathways and potential impact on aquatic ecosystems. These studies have revealed that under certain conditions, the compound can undergo microbial degradation, reducing its environmental persistence. However, further research is needed to fully assess its ecological risks.

In conclusion, N-butyl-3-nitroaniline (CAS No. 98326-78-4) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties and reactivity make it a valuable tool for researchers and industries alike. As ongoing studies continue to uncover new insights into its synthesis, applications, and environmental impact, this compound is poised to play an increasingly important role in advancing modern science and technology.